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Compound of Interest

Compound Name: NSC745885

Cat. No.: B1680396 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, storage, and handling of a

stock solution of the anti-tumor agent NSC745885 in dimethyl sulfoxide (DMSO). Adherence to

this protocol is crucial for ensuring the accuracy of experimental results and maintaining

laboratory safety.

Introduction
NSC745885 is a novel anti-tumor compound that has demonstrated selective toxicity against

various cancer cell lines.[1][2] It functions as a down-regulator of EZH2 through proteasome-

mediated degradation.[1] Accurate preparation of a stock solution is the first critical step in

conducting in vitro and in vivo studies to investigate its therapeutic potential. DMSO is a

common solvent for dissolving small molecules like NSC745885 for biological assays.

Quantitative Data Summary
The following table summarizes the key chemical and physical properties of NSC745885.
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Property Value Source

Molecular Weight 266.27 g/mol [3]

Chemical Formula C₁₄H₆N₂O₂S [3]

CAS Number 4219-52-7

Appearance Solid [3]

Purity ≥98% [3]

Recommended Solvent DMSO

In Vitro IC₅₀ 0.85 µM (SAS cells, 72h) [1]

Experimental Protocol: Preparation of a 10 mM
NSC745885 Stock Solution
This protocol details the steps to prepare a 10 mM stock solution of NSC745885 in DMSO. This

concentration is a standard starting point for most in vitro cell-based assays.

Materials and Equipment
NSC745885 powder

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, safety goggles, and chemical-resistant

gloves (nitrile gloves are a suitable option).

Safety Precautions
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NSC745885 is a potent cytotoxic agent. Handle with extreme care in a designated area,

such as a chemical fume hood or a biological safety cabinet, to avoid inhalation of the

powder and skin contact.

DMSO is a powerful solvent and can facilitate the absorption of chemicals through the skin.

Always wear appropriate PPE, especially gloves, when handling DMSO and solutions

containing it.

Consult the Safety Data Sheet (SDS) for both NSC745885 and DMSO before starting the

procedure.

Dispose of all contaminated materials (e.g., tubes, pipette tips) as hazardous waste

according to your institution's guidelines.

Step-by-Step Procedure
Equilibrate Reagents: Allow the NSC745885 powder and DMSO to reach room temperature

before opening to prevent condensation of moisture.

Weighing NSC745885:

Tare a sterile microcentrifuge tube or amber glass vial on a calibrated analytical balance.

Carefully weigh out the desired amount of NSC745885 powder. For example, to prepare 1

mL of a 10 mM stock solution, you will need 2.66 mg of NSC745885.

Calculation:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 266.27 g/mol x 1000 mg/g = 2.66 mg

Dissolving in DMSO:

Add the appropriate volume of DMSO to the vial containing the NSC745885 powder. For

the example above, add 1 mL of DMSO.

Close the vial tightly.
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Solubilization:

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

Visually inspect the solution to ensure that all the powder has completely dissolved and

the solution is clear. Gentle warming in a 37°C water bath can aid dissolution if necessary.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, it is highly

recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-20

µL) in sterile microcentrifuge tubes.

Store the aliquots at -20°C or -80°C for long-term storage. When stored properly, the stock

solution in DMSO should be stable for several months.

Signaling Pathways and Experimental Workflows
The following diagrams illustrate the known mechanism of action of NSC745885 and the

experimental workflow for preparing the stock solution.
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Caption: Mechanism of NSC745885 inducing apoptosis.
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Caption: Workflow for NSC745885 stock solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Preparation of NSC745885 Stock Solution in DMSO: An
Application Note and Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680396#how-to-prepare-nsc745885-stock-solution-
with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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